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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233

A comprehensive guide for researchers and drug development professionals on the
environmental impact of the fungicide Kresoxim-methyl and its degradation products.

This guide provides a detailed comparison of the ecotoxicological effects of the strobilurin
fungicide Kresoxim-methyl and its principal metabolites. The data presented is compiled from
various scientific studies and regulatory assessments to offer an objective overview for
researchers, scientists, and professionals involved in drug development and environmental
safety.

Executive Summary

Kresoxim-methyl exhibits a range of toxic effects on non-target organisms, with aquatic life
being particularly sensitive to the parent compound. However, Kresoxim-methyl undergoes
rapid degradation in the environment, primarily through hydrolysis, to form its main metabolite,
BF 490-1 (kresoxim acid). This metabolite is significantly less toxic to a wide array of
organisms. While other metabolites such as 490M2 and 490M9 are also formed, publicly
available guantitative ecotoxicological data for these compounds is limited, though they are
generally considered to be of low toxicity[1]. The following sections provide a detailed
breakdown of the available data, experimental methodologies, and metabolic pathways.

Data Presentation: Comparative Toxicity Tables

The following tables summarize the quantitative ecotoxicological data for Kresoxim-methyl
and its primary metabolite, BF 490-1.
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Table 1: Acute and Chronic Toxicity to Aquatic Organisms

] ) . Kresoxim- Metabolite
Organism Species Test Type Endpoint
methyl BF 490-1
Oncorhynchu
) s mykiss 96-hour
Fish ] LC50 0.19 mg/L >100 mg/L
(Rainbow Acute
Trout)
Lepomis
_ macrochirus 96-hour
Fish ) LC50 0.499 mg/L -
(Bluegill Acute
Sunfish)
Daphnia 48-hour 0.4433
Invertebrate EC50 >40 mg/L[3]
magna Acute mg/L[2]
Daphnia 21-day
Invertebrate i NOEC 0.02 mg/L[2] -
magna Chronic
72-hour
Navicula
Algae ) Growth NOEC 0.012 mg/L -
pelliculosa o
Inhibition

Table 2: Toxicity to Terrestrial Organisms
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] ] . Kresoxim- Metabolite
Organism Species Test Type Endpoint
methyl BF 490-1
Eisenia >1000 mg/kg >1000 mg/kg
Earthworm ) 14-day Acute LC50 ) ]
foetida soil[4] soil[4]
Colinus
_ virginianus
Bird ) Acute Oral LD50
(Bobwhite
Qualil)
Anas
latyrhynchos
Bird Plabymy Acute Oral LD50
(Mallard
Duck)
) ) Acute
Honey Bee Apis mellifera LD50
Contact
Honey Bee Apis mellifera  Acute Oral LD50

Note: While qualitative statements describe Kresoxim-methyl as practically non-toxic to birds
in acute studies, specific LD50 values were not consistently found across the reviewed
literature. Similarly, for honey bees, it is described as slightly toxic, but precise LD50 values are
not readily available in the compiled sources.

Experimental Protocols

The ecotoxicological data presented in this guide are primarily generated following
standardized testing guidelines, most notably those established by the Organisation for
Economic Co-operation and Development (OECD). These protocols ensure data quality,
reproducibility, and international acceptance.

Aquatic Toxicity Testing
o Fish Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of the test fish (LC50) over a 96-hour period. Typically, a cold-water
species like Rainbow Trout (Oncorhynchus mykiss) and a warm-water species like Bluegill
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Sunfish (Lepomis macrochirus) are used. Fish are exposed to a range of concentrations of
the test substance under controlled conditions of temperature, light, and water quality.

Daphnia sp. Acute Immobilisation Test (OECD 202): This 48-hour test evaluates the
concentration of a substance that causes 50% of the daphnids (Daphnia magna) to become
immobilized (EC50). Immobilization is defined as the inability to swim within 15 seconds of
gentle agitation.

Alga, Growth Inhibition Test (OECD 201): This test assesses the effect of a substance on the
growth of a freshwater alga, such as Navicula pelliculosa, over a 72-hour period. The
endpoint is the No Observed Effect Concentration (NOEC), which is the highest
concentration that does not cause a statistically significant inhibition of growth.

Terrestrial Toxicity Testing

Earthworm, Acute Toxicity Test (OECD 216): This 14-day test determines the concentration
of a substance in solil that is lethal to 50% of the earthworms (Eisenia foetida) (LC50).
Worms are exposed to the test substance mixed into an artificial soil substrate.

Avian Acute Oral Toxicity Test (OECD 223): This test is designed to determine the single oral
dose of a substance that is lethal to 50% of the test birds (LD50). Commonly used species
include the Bobwhite Quail (Colinus virginianus) and the Mallard Duck (Anas platyrhynchos).

Honey Bee, Acute Contact and Oral Toxicity Tests (OECD 213 & 214): These tests determine
the dose of a substance that is lethal to 50% of honey bees (Apis mellifera) following direct
contact (contact LD50) or ingestion (oral LD50) over a 48 to 96-hour period.

Mandatory Visualizations
Metabolic Pathway of Kresoxim-methyl

Hydroxylation Metabolite 490M2
st Metabolite BF 490-1
Y (Kresoxim acid)

Hydroxylation Metabolite 490M9
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Caption: Metabolic degradation of Kresoxim-methyl.

Experimental Workflow for Aquatic Ecotoxicity Testing
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Caption: Generalized workflow for aquatic ecotoxicity studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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